Cas no 666256-76-4 (2-Azabicyclo[2.2.1]hept-5-en-3-one,2-(2-propynyl)-,(1S,4R)-(9CI))
666256-76-4 structure
Product Name:2-Azabicyclo[2.2.1]hept-5-en-3-one,2-(2-propynyl)-,(1S,4R)-(9CI)
CAS No:666256-76-4
MF:C9H9NO
MW:147.173862218857
CID:1018544
Update Time:2024-03-05
2-Azabicyclo[2.2.1]hept-5-en-3-one,2-(2-propynyl)-,(1S,4R)-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 2-Azabicyclo[2.2.1]hept-5-en-3-one,2-(2-propynyl)-,(1S,4R)-(9CI)
- 2-Azabicyclo[2.2.1]hept-5-en-3-one, 2-(2-propyn-1-yl)-, (1S,4R)-
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- Inchi: 1S/C9H9NO/c1-2-5-10-8-4-3-7(6-8)9(10)11/h1,3-4,7-8H,5-6H2/t7-,8+/m0/s1
- InChI Key: GLLMXHHDLSINQW-JGVFFNPUSA-N
- SMILES: [C@]12([H])C[C@]([H])(C=C1)C(=O)N2CC#C
Computed Properties
- Exact Mass: 147.068
- Monoisotopic Mass: 147.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.3A^2
2-Azabicyclo[2.2.1]hept-5-en-3-one,2-(2-propynyl)-,(1S,4R)-(9CI) Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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